N-[2-(2-isopropyl-5-methylphenoxy)ethyl]-2-(methylsulfanyl)-1,3-benzothiazole-5-sulfonamide

• Molecular Formula: C20H24N2O3S3
• Molecular Weight: 436.6 g/mol
• IUPAC Name: N-[2-(5-methyl-2-propan-2-ylphenoxy)ethyl]-2-methylsulfanyl-1,3-benzothiazole-5-sulfonamide
• InChI: InChI=1S/C20H24N2O3S3/c1-13(2)16-7-5-14(3)11-18(16)25-10-9-21-28(23,24)15-6-8-19-17(12-15)22-20(26-4)27-19/h5-8,11-13,21H,9-10H2,1-4H3
• InChI Key: DBPIADPABDMWFJ-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C(C)C)OCCNS(=O)(=O)C2=CC3=C(C=C2)SC(=N3)SC

Description

N-[2-(2-isopropyl-5-methylphenoxy)ethyl]-2-(methylsulfanyl)-1,3-benzothiazole-5-sulfonamide, also known as compound 1, is a potent and selective inhibitor of the protein kinase CK2. It has been the focus of extensive research due to its potential therapeutic applications in cancer, neurodegenerative diseases, and inflammation.

Scientific Research Applications

Compound 1 has been extensively studied for its potential therapeutic applications. It has been shown to inhibit the growth of cancer cells and sensitize them to chemotherapy drugs. It also has neuroprotective effects and can reduce inflammation in animal models of neurodegenerative diseases. In addition, it has been shown to have anti-inflammatory effects in animal models of arthritis and colitis.

Mechanism of Action

Compound 1 selectively inhibits the protein kinase CK2, which is involved in many cellular processes, including cell proliferation, survival, and differentiation. By inhibiting CK2, N-[2-(2-isopropyl-5-methylphenoxy)ethyl]-2-(methylsulfanyl)-1,3-benzothiazole-5-sulfonamide 1 can disrupt these processes and induce cell death in cancer cells. It can also protect neurons by preventing the phosphorylation of tau protein, which is involved in neurodegenerative diseases.
Biochemical and Physiological Effects
Compound 1 has been shown to have a high degree of selectivity for CK2, with minimal effects on other kinases. It has also been shown to be well-tolerated in animal models, with no significant toxicity or side effects. In addition, it can cross the blood-brain barrier and reach therapeutic concentrations in the brain.

Advantages and Limitations for Lab Experiments

Compound 1 has several advantages for lab experiments. It is highly potent and selective, making it a useful tool for studying CK2 signaling pathways. It is also well-tolerated in animal models, allowing for in vivo studies. However, its high potency can make it difficult to use in cell culture experiments, as it can induce cell death at low concentrations.

Future Directions

There are several future directions for research on N-[2-(2-isopropyl-5-methylphenoxy)ethyl]-2-(methylsulfanyl)-1,3-benzothiazole-5-sulfonamide 1. One area of interest is its potential therapeutic applications in cancer and neurodegenerative diseases. More studies are needed to determine its efficacy and safety in human clinical trials. Another area of interest is its mechanism of action, particularly its interactions with other signaling pathways. Finally, there is a need for the development of more specific and selective CK2 inhibitors, which could have even greater therapeutic potential.

Synthesis Methods

Compound 1 can be synthesized by reacting 2-(methylthio)benzothiazole with 2-(2-chloroethoxy)-5-isopropyltoluene in the presence of a base, followed by sulfonation with chlorosulfonic acid. The resulting N-[2-(2-isopropyl-5-methylphenoxy)ethyl]-2-(methylsulfanyl)-1,3-benzothiazole-5-sulfonamide is then treated with ammonia to form the final product. This synthesis method has been optimized to produce high yields of pure N-[2-(2-isopropyl-5-methylphenoxy)ethyl]-2-(methylsulfanyl)-1,3-benzothiazole-5-sulfonamide 1.